molecular formula C24H17ClN4O2S B7516392 N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide

N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide

Cat. No. B7516392
M. Wt: 460.9 g/mol
InChI Key: NLLDWMMEPVHSBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H17ClN4O2S and its molecular weight is 460.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis and Anticancer Activity : A study synthesized and investigated the antitumor activity of 6-(N/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides. Some compounds demonstrated significant antitumor effects, suggesting their potential as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).

  • Antipsychotic Agent Potential : Heterocyclic analogues of 1192U90, including benzothiophene-carboxamides, were evaluated as potential antipsychotic agents. Certain derivatives showed potent in vivo activities, indicating their potential as backup compounds for antipsychotic drugs (Norman, Navas, Thompson, & Rigdon, 1996).

  • Anti-Inflammatory and Antioxidant Activities : Benzimidazole derivatives, including those with a carboxamide moiety, were synthesized and tested for anti-inflammatory and antioxidant activities. Some compounds exhibited potent effects, comparable to common drugs like Indomethacin (Bhor & Sable, 2022).

  • Antimicrobial and Antioxidant Properties : Carboxamide derivatives of benzimidazole were synthesized and evaluated for antimicrobial and antioxidant activities. Certain compounds displayed significant antimicrobial activity against various microorganisms and also showed prominent radical scavenging and ferrous ion chelating activity (Sindhe, Bodke, Kenchappa, Telkar, Chandrashekar, & Vinoda, 2016).

  • Inhibition of Cancer Cell Growth : Benzimidazole derivatives were synthesized to evaluate their anticancer activities. Some compounds showed considerable selectivity against certain cancer cell lines, indicating their potential in cancer therapy (Yurttaş, Demirayak, Çiftçi, Ulusoylar Yıldırım, & Kaplancıklı, 2013).

  • Potential Antitumor Agents : Nitrogen heterocycles bearing a carboxamide moiety were synthesized and evaluated for their anticancer activity. One compound showed potent cytotoxic activity, indicating its potential as an antitumor agent (Bakare, 2021).

  • Antihypertriglyceridemic Agents : Benzothiophene carboxamide derivatives were synthesized and evaluated in vivo for their hypolipidemic activity. Some compounds significantly reduced plasma triglyceride levels in rats, suggesting their potential in treating hyperlipidemia and atherosclerosis (Abu Sheikha, Hussin, Al-Hiari, Al-qirim, & Shattat, 2011).

properties

IUPAC Name

N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H17ClN4O2S/c25-22-17-5-1-4-8-20(17)32-23(22)24(31)26-13-21(30)28-15-9-11-16(12-10-15)29-14-27-18-6-2-3-7-19(18)29/h1-12,14H,13H2,(H,26,31)(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NLLDWMMEPVHSBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(S2)C(=O)NCC(=O)NC3=CC=C(C=C3)N4C=NC5=CC=CC=C54)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H17ClN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

460.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
Reactant of Route 2
Reactant of Route 2
N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
Reactant of Route 3
Reactant of Route 3
N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
Reactant of Route 4
Reactant of Route 4
N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
Reactant of Route 5
Reactant of Route 5
N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
Reactant of Route 6
Reactant of Route 6
N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.